Cas no 921206-13-5 (1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-)

• Product name: 1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-
• CAS No: 921206-13-5
• MF: C₁₈H₁₆O₂
• MW: 264.31844
• CID: 745325
• PubChem ID: 71422379

1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 1-(4-benzoylphenyl)-, (1E)-
• 1-(4-benzoylphenyl)pent-1-en-3-one
• DTXSID70841407
• 921206-13-5

• Inchi： InChI=1S/C18H16O2/c1-2-17(19)13-10-14-8-11-16(12-9-14)18(20)15-6-4-3-5-7-15/h3-13H,2H2,1H3
• InChI Key： GOSDBKRRNOKQQP-UHFFFAOYSA-N
• SMILES： CCC(=O)C=CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 264.115029749g/mol
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 3.8